molecular formula C15H17N3O5S2 B3137677 Ethyl 2-(methylsulfanyl)-4-{3-[(methylsulfonyl)amino]phenoxy}-5-pyrimidinecarboxylate CAS No. 439111-30-5

Ethyl 2-(methylsulfanyl)-4-{3-[(methylsulfonyl)amino]phenoxy}-5-pyrimidinecarboxylate

Cat. No. B3137677
CAS RN: 439111-30-5
M. Wt: 383.4 g/mol
InChI Key: XVEZHGVJOVKPRM-UHFFFAOYSA-N
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Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . This compound has various functional groups attached to it, including a methylsulfanyl group, a methylsulfonyl group, an amino group, and an ethoxy group.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Research on heterocyclic compounds, particularly those with pyrimidine scaffolds, is significant due to their extensive pharmacological applications. A review by Parmar, Vala, and Patel (2023) emphasizes the importance of hybrid catalysts in synthesizing 5H-pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (thiones), which are crucial for the medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. This highlights a potential area of application for Ethyl 2-(methylsulfanyl)-4-{3-[(methylsulfonyl)amino]phenoxy}-5-pyrimidinecarboxylate in drug development and synthesis of bioactive molecules (Parmar, Vala, & Patel, 2023).

Antioxidant Capacity and Pharmacological Effects

The study of the antioxidant capacities of chemical compounds is crucial in understanding their potential health benefits. Ilyasov et al. (2020) provide a detailed analysis of the ABTS/PP decolorization assay, used to measure the antioxidant capacity of various compounds. This assay and the understanding of reaction pathways involved could be relevant to studying the antioxidant properties of Ethyl 2-(methylsulfanyl)-4-{3-[(methylsulfonyl)amino]phenoxy}-5-pyrimidinecarboxylate and similar compounds (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).

Biological Activities and Effects

Understanding the biological activities and effects of chemical compounds is fundamental in pharmacology and toxicology. The review on sulforaphane by Kim and Park (2016) discusses a wide range of biological effects, including antioxidant, antimicrobial, anticancer, anti-inflammatory, anti-aging, neuroprotective, and antidiabetic activities. While sulforaphane differs structurally from Ethyl 2-(methylsulfanyl)-4-{3-[(methylsulfonyl)amino]phenoxy}-5-pyrimidinecarboxylate, the methodologies and biological assays used in such studies are relevant for investigating the pharmacological properties of a wide array of chemical compounds (Kim & Park, 2016).

properties

IUPAC Name

ethyl 4-[3-(methanesulfonamido)phenoxy]-2-methylsulfanylpyrimidine-5-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N3O5S2/c1-4-22-14(19)12-9-16-15(24-2)17-13(12)23-11-7-5-6-10(8-11)18-25(3,20)21/h5-9,18H,4H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XVEZHGVJOVKPRM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CN=C(N=C1OC2=CC=CC(=C2)NS(=O)(=O)C)SC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 2-(methylsulfanyl)-4-{3-[(methylsulfonyl)amino]phenoxy}-5-pyrimidinecarboxylate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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